Cas no 1131605-45-2 (Benzyl 2-amino-5-iodobenzoate)

Benzyl 2-amino-5-iodobenzoate is a halogenated aromatic ester with a molecular formula of C14H12INO2. This compound features both an amino group and an iodine substituent on the benzoate ring, making it a versatile intermediate in organic synthesis and pharmaceutical research. The benzyl ester group enhances solubility in organic solvents, facilitating further functionalization. Its iodine moiety allows for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex molecular architectures. The amino group provides a reactive site for derivatization, supporting applications in drug discovery and material science. This compound is valued for its stability and synthetic utility in constructing iodinated aromatic frameworks.

Benzyl 2-amino-5-iodobenzoate structure

Product Name:Benzyl 2-amino-5-iodobenzoate

CAS No:1131605-45-2

MF:C₁₄H₁₂INO₂

MW:353.155055999756

CID:1030715

PubChem ID:44829087

Update Time:2025-10-29

Benzyl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzyl 2-amino-5-iodobenzoate
- A802854
- AKOS009166940
- Benzyl2-amino-5-iodobenzoate
- SB82740
- DB-060390
- DTXSID00661170
- 1131605-45-2
- Inchi： 1S/C14H12INO2/c15-11-6-7-13(16)12(8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9,16H2
- InChI Key： IBJXNELMOQNUEC-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C=1)C(=O)OCC1C=CC=CC=1)N

Computed Properties

Exact Mass: 352.99128g/mol
Monoisotopic Mass: 352.99128g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 52.3Å²

Benzyl 2-amino-5-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093249-1g	Benzyl 2-amino-5-iodobenzoate	1131605-45-2	95%	1g	$400.00	2023-09-04
Ambeed	A682326-1g	Benzyl 2-amino-5-iodobenzoate	1131605-45-2	95+%	1g	$210.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757696-1g	Benzyl 2-amino-5-iodobenzoate	1131605-45-2	98%	1g	￥2205.00	2024-08-09
Crysdot LLC	CD12179314-5g	Benzyl 2-amino-5-iodobenzoate	1131605-45-2	95+%	5g	$749	2024-07-23